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Compound of Interest

Compound Name: alpha-Fenchene

Cat. No.: B1205761 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of alpha-Fenchene

Introduction
Alpha-fenchene (α-fenchene) is a bicyclic monoterpene hydrocarbon with the chemical

formula C₁₀H₁₆.[1][2][3][4][5] It is a naturally occurring compound found in the essential oils of a

variety of plants, including caraway (Carum carvi), common juniper (Juniperus communis), and

various mint species.[2] Characterized by its camphoraceous odor, α-fenchene is a subject of

interest in organic synthesis, fragrance and flavor industries, and for its potential biological

activities.[2][6] This technical guide provides a comprehensive overview of the physical and

chemical properties of α-fenchene, intended for researchers, scientists, and professionals in

drug development.

Chemical Identification
A clear identification of α-fenchene is crucial for scientific and industrial applications. The

following table summarizes its key identifiers.
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Identifier Value

CAS Number 471-84-1[1][3][4][5]

IUPAC Name
7,7-dimethyl-2-

methylidenebicyclo[2.2.1]heptane[1]

Synonyms

Bicyclo[2.2.1]heptane, 7,7-dimethyl-2-

methylene-; 7,7-Dimethyl-2-

methylenebicyclo(2.2.1)heptane[1][5]

Molecular Formula C₁₀H₁₆[1][2][3][4][5]

SMILES CC1(C2CCC1C(=C)C2)C[1][7][8]

InChI
InChI=1S/C10H16/c1-7-6-8-4-5-

9(7)10(8,2)3/h8-9H,1,4-6H2,2-3H3[1][3]

InChIKey XCPQUQHBVVXMRQ-UHFFFAOYSA-N[1][2][3]

Physical Properties
The physical properties of α-fenchene are summarized in the table below, providing essential

data for its handling, formulation, and application.
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Property Value

Molecular Weight 136.23 g/mol [1][2][3]

Appearance Neat oil[9]

Odor Camphoreous[2][6]

Boiling Point 157.00 to 159.00 °C @ 760.00 mm Hg[6][10]

147.2-147.6 °C @ 730 Torr[3]

158.6 °C @ 760 mmHg[2][4]

152-157 °C @ 750 Torr[11]

Melting Point 142-143 °C[4][11]

139-140 °C[3]

Density 0.88 g/cm³[4]

0.8564 g/cm³ @ 20 °C[3]

0.8616 g/cm³ @ 20 °C[11]

Flash Point 35.00 °C (95.00 °F) TCC[6][10]

34.9 °C[2][4]

Vapor Pressure 3.380000 mmHg @ 25.00 °C (est)[6][10]

Solubility

Soluble in alcohol.[6][10] Insoluble in water.[6]

Estimated water solubility: 4.886 mg/L @ 25 °C.

[6][10]

LogP (o/w) 4.239 (est)[6][10]

2.99870[4]

Chemical Properties and Reactivity
Alpha-fenchene's unique bicyclic [2.2.1] heptane structure makes it a versatile precursor in

organic synthesis.[2] Its chemical reactivity is primarily centered around its exocyclic double

bond.
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Key chemical reactions involving α-fenchene include:

Oxidation: It can be oxidized to produce fenchone, a ketone derivative.[2]

Reduction: Reduction of α-fenchene can yield fenchyl alcohol.[2]

Substitution: The molecule can undergo substitution reactions, particularly with halogens and

other electrophiles.[2]

Isomerization: Alpha-fenchene can be synthesized through the isomerization of alpha-

pinene, often catalyzed by titanium oxide hydrate under heat.[2]
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Caption: Key chemical transformations of alpha-fenchene.

Experimental Protocols
The characterization and analysis of α-fenchene rely on standard analytical techniques in

organic chemistry.

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To identify and quantify α-fenchene in a sample, often an essential oil, and to

determine its purity.

Methodology:

Sample Preparation: The sample containing α-fenchene is diluted in a suitable solvent, such

as hexane or ethanol.[12]
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Injection: A small volume (e.g., 0.5 μL) of the prepared sample is injected into the gas

chromatograph.[12]

Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a

capillary column. The separation of components is based on their boiling points and

interactions with the stationary phase of the column. A typical temperature program starts at

a lower temperature (e.g., 60 °C) and gradually increases to a higher temperature (e.g., 240

°C or 300 °C) to elute compounds with different volatilities.[12]

Detection (Mass Spectrometry): As the separated components elute from the column, they

enter the mass spectrometer. Here, they are ionized, and the resulting fragments are

separated based on their mass-to-charge ratio, generating a unique mass spectrum for each

component.

Identification: The mass spectrum of the eluted compound corresponding to α-fenchene is

compared with reference spectra in a database (e.g., NIST Mass Spectrometry Data Center)

for positive identification.[1] The retention time from the gas chromatogram also serves as an

identifying characteristic.
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Caption: A simplified workflow for GC-MS analysis of alpha-fenchene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To elucidate the molecular structure of α-fenchene by providing detailed information

about the carbon and hydrogen framework.
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Methodology:

Sample Preparation: A concentrated solution of purified α-fenchene is prepared in a

deuterated solvent (e.g., CDCl₃).

Data Acquisition: The sample is placed in a high-field NMR spectrometer. Various NMR

experiments, such as ¹H NMR, ¹³C NMR, DEPT, COSY, HSQC, and HMBC, are performed to

gather structural information.

Spectral Analysis: The chemical shifts, coupling constants, and correlations observed in the

different NMR spectra are analyzed to confirm the connectivity of atoms and the overall

structure of the α-fenchene molecule. For instance, ¹H NMR provides information about the

different types of protons and their neighboring atoms, while ¹³C NMR reveals the number

and types of carbon atoms.

Biological Activities and Mechanism of Action
Preliminary research indicates that α-fenchene possesses several biological activities, making

it a compound of interest for pharmaceutical and agricultural applications.

Antimicrobial Properties: Studies have shown that α-fenchene exhibits significant

antimicrobial activity against various bacterial strains.[2] Its mechanism of action is believed

to involve the disruption of microbial cell membranes, leading to cell lysis.[2]

Insecticidal Potential: Alpha-fenchene has also demonstrated insecticidal properties,

suggesting its potential use in natural pest control agents.[2]

Anti-inflammatory Activity: There is evidence to suggest that α-fenchene may have anti-

inflammatory effects by modulating the production of pro-inflammatory cytokines.[2]

Cytotoxic Effects: Some preliminary studies indicate that α-fenchene may exhibit cytotoxic

effects against certain cancer cell lines.[2]
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Caption: Proposed antimicrobial mechanism of action for alpha-fenchene.

Conclusion
Alpha-fenchene is a well-characterized monoterpene with a range of interesting physical,

chemical, and biological properties. Its unique bicyclic structure makes it a valuable starting

material for the synthesis of other terpenoids. Further research into its biological activities could

lead to the development of new therapeutic agents, natural preservatives, and pest control

solutions. The data and protocols presented in this guide serve as a comprehensive resource

for professionals working with this versatile natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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